Cas no 1406144-59-9 (4-amino-3-(benzyloxy)benzamide)

• Product Name: 4-amino-3-(benzyloxy)benzamide
• CAS No: 1406144-59-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5526335
• PubChem ID: 63356661
• Update Time: 2025-07-14

4-amino-3-(benzyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-benzyloxybenzamide
• 4-amino-3-(benzyloxy)benzamide

• Inchi： 1S/C14H14N2O2/c15-12-7-6-11(14(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9,15H2,(H2,16,17)
• InChI Key： CYJWOCKABQRBPJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(N)C(OCC2=CC=CC=C2)=C1

4-amino-3-(benzyloxy)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-3-(benzyloxy)benzamide

Professional Introduction to 4-amino-3-(benzyloxy)benzamide (CAS No. 1406144-59-9)

4-amino-3-(benzyloxy)benzamide, identified by its Chemical Abstracts Service (CAS) number 1406144-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both amino and benzyloxy substituents introduces unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 4-amino-3-(benzyloxy)benzamide contribute to its potential biological activity. The amino group (-NH₂) is a common pharmacophore in many bioactive molecules, often involved in hydrogen bonding interactions with biological targets. Additionally, the benzyloxy group (-OCH₂Ph) enhances lipophilicity and can influence metabolic stability, making it an attractive moiety in medicinal chemistry. These characteristics have positioned this compound as a candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in benzamide derivatives due to their diverse biological activities. Studies have demonstrated that benzamides can modulate various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in 4-amino-3-(benzyloxy)benzamide may confer selective interactions with target proteins, making it a promising candidate for developing novel pharmaceutical agents.

One of the most compelling aspects of 4-amino-3-(benzyloxy)benzamide is its potential in oncology research. Benzamide derivatives have shown promise as inhibitors of proteasome activity, which is crucial for cancer cell proliferation. The amino and benzyloxy groups in this compound may facilitate binding to proteasome subunits, thereby disrupting tumor growth mechanisms. Preliminary computational studies suggest that 4-amino-3-(benzyloxy)benzamide could exhibit inhibitory effects on key enzymes involved in cancer progression.

Furthermore, the compound’s structural similarity to known bioactive molecules makes it an excellent starting point for structure-activity relationship (SAR) studies. By modifying specific substituents, researchers can fine-tune the pharmacological properties of 4-amino-3-(benzyloxy)benzamide, potentially leading to the discovery of more potent and selective drug candidates. This flexibility underscores its importance as a chemical scaffold in drug design.

The synthesis of 4-amino-3-(benzyloxy)benzamide (CAS No. 1406144-59-9) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy group typically involves nucleophilic aromatic substitution or etherification reactions, while the amino group can be incorporated through amidation processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity.

In academic research, 4-amino-3-(benzyloxy)benzamide has been used as a reference compound in biochemical assays to evaluate enzyme inhibition profiles. Its interaction with target proteins has been studied using spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, providing insights into its binding mode and affinity. These studies are crucial for understanding the molecular basis of its potential therapeutic effects.

The pharmacokinetic properties of 4-amino-3-(benzyloxy)benzamide are also under investigation to assess its suitability for clinical applications. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of drug efficacy and safety. Computational modeling techniques have been employed to predict these properties, aiding in the optimization of the compound’s pharmacokinetic profile.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds like 4-amino-3-(benzyloxy)benzamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, streamlining the drug discovery process. This methodology has led to the identification of several benzamide derivatives with promising therapeutic potential.

The role of 4-amino-3-(benzyloxy)benzamide in medicinal chemistry extends beyond oncology; it also shows potential in neurodegenerative diseases and inflammatory conditions. Benzamides have been explored for their ability to modulate neurotransmitter systems and inhibit inflammatory pathways. The unique structural features of this compound may enable it to interact with specific receptors or enzymes relevant to these diseases.

In conclusion, 4-amino-3-(benzyloxy)benzamide (CAS No. 1406144-59-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of an amino group and a benzyloxy substituent makes it a versatile scaffold for drug discovery, particularly in oncology and neurodegenerative disease treatment. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic properties, positioning it as a promising candidate for future therapeutic applications.